Cas no 1437436-01-5 (1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one)

• Product Name: 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• CAS No: 1437436-01-5
• MF: C₁₂H₈FN₃O
• MW: 229.209825515747
• CID: 5059128
• Update Time: 2025-10-31

1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• 1-(2-Fluoro-phenyl)-1,7-dihydro-pyrazolo[3,4-b]pyridin-6-one

• Inchi： 1S/C12H8FN3O/c13-9-3-1-2-4-10(9)16-12-8(7-14-16)5-6-11(17)15-12/h1-7H,(H,15,17)
• InChI Key： MXVQTAQVQDEFJU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C2=C(C=CC(N2)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 1.7
• Topological Polar Surface Area: 46.9

Additional information on 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one

Introduction to 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437436-01-5)

1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one, identified by the CAS number 1437436-01-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structural motif known for its broad spectrum of biological activities and pharmacological potential. The presence of a fluorophenyl substituent at the 2-position of the pyrazolo[3,4-b]pyridine core introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The fluorine atom in the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification often leads to improved binding affinity and selectivity when interacting with biological targets. The pyrazolo[3,4-b]pyridine core itself is a privileged structure found in numerous bioactive compounds, including kinase inhibitors and antiviral agents. Its rigid bicyclic framework provides a scaffold for optimal interactions with protein targets, making it an attractive platform for medicinal chemists.

Recent studies have highlighted the therapeutic potential of 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one in various disease models. One notable area of research is its application as a kinase inhibitor, particularly in targeting aberrant signaling pathways involved in cancer. The compound has been shown to exhibit inhibitory activity against several kinases, including those implicated in tyrosine kinase-driven malignancies. The fluorophenyl group plays a crucial role in modulating the binding interactions with these enzymes, enhancing both potency and selectivity.

In addition to its anti-cancer properties, preliminary investigations have suggested that 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one may possess neuroprotective effects. The compound has been tested in models of neurodegenerative diseases, where it demonstrated potential in mitigating oxidative stress and inflammatory responses associated with conditions such as Alzheimer's disease and Parkinson's disease. The pyrazolo[3,4-b]pyridine scaffold is known to interact with various neurotransmitter receptors and ion channels, which could contribute to its observed neuroprotective profile.

The synthesis of 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key synthetic strategies include cyclocondensation reactions between hydrazines and β-dicarbonyl compounds, followed by functionalization at the aromatic ring to introduce the fluorophenyl moiety. Advances in fluorination techniques have enabled more efficient and scalable production of fluorinated derivatives like this compound, facilitating further structural optimization and biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one with its target proteins. These studies have revealed that the compound adopts a specific conformation within the active site of kinases, with key interactions mediated by hydrogen bonding networks and hydrophobic contacts involving the fluorophenyl group. Such insights are invaluable for guiding structure-based drug design efforts aimed at improving potency and minimizing off-target effects.

The pharmacokinetic profile of 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one has also been evaluated in preclinical studies. The compound exhibits favorable solubility and metabolic stability, suggesting potential for oral administration. Preliminary pharmacokinetic data indicate reasonable bioavailability and prolonged circulation time upon systemic delivery, which are desirable characteristics for therapeutic agents requiring multiple daily dosing.

Future directions for research on 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one include exploring its mechanism of action in greater detail and investigating its potential as an lead compound for novel therapeutics. Combination studies with other drugs targeting different signaling pathways may also be explored to enhance therapeutic efficacy while reducing side effects. Additionally, exploring derivatives of this compound through structure-activity relationship (SAR) studies could uncover novel analogs with improved pharmacological profiles.

The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the discovery process for compounds like 1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one. By leveraging these approaches, researchers can rapidly identify hits with promising biological activity and optimize them through iterative cycles of synthesis and testing. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biologists, and computational scientists in advancing drug discovery efforts.

In conclusion,1-(2-Fluorophenyl)-1H-pyrazolo[3,4-b]pyridin-6(7H)-one (CAS No. 1437436-01-5) represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas. Its unique chemical properties make it an attractive candidate for further development into novel pharmaceuticals. As research continues to uncover new biological functions and synthetic strategies for this scaffold, 1-(2-fluorophenyl)-1h-pyrazolo[3，4-b]pyridin - 6（7h） - one holds promise as a valuable tool in addressing unmet medical needs.